(15E)-12-hydroxy-13,19-didehydrosenecionan-11,16-dione

• Molecular Formula: C18H23NO5
• Molecular Weight: 333.4 g/mol
• IUPAC Name: (1R,4E,7R,17R)-4-ethylidene-7-hydroxy-7-methyl-6-methylidene-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
• InChI: InChI=1S/C18H23NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4-5,14-15,22H,2,6-10H2,1,3H3/b12-4+/t14-,15-,18-/m1/s1
• InChI Key: FCEVNJIUIMLVML-ARDNGTNNSA-N
• Isomeric SMILES: C/C=C/1\CC(=C)[C@@](C(=O)OCC2=CCN3[C@H]2[C@@H](CC3)OC1=O)(C)O
• SMILES: CC=C1CC(=C)C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(C)O

Description

Spartioidine is a pyrrolizine alkaloid that is 13,19-didehydrosenecionane carrying a hydroxy substituent at position 12 and two oxo substituents at positions 11 and 16. It has a role as a Jacobaea metabolite. It is a macrocyclic lactone, an olefinic compound, a pyrrolizine alkaloid and a tertiary alcohol.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Regio- and Stereochemistry in Cyclocondensation : The synthesis and study of the 15- and 17-hydroxy derivatives of 8-aza-D-homogona-12,17a-diones, related to (15E)-12-hydroxy-13,19-didehydrosenecionan-11,16-dione, have been explored. These compounds were obtained through the annelation of 3,4-dihydroisoquinolines with 2-acetyl-4-hydroxycyclohexane-1,3-dione. The study highlights the stereoselective nature of the reaction and discusses the probable mechanism and connection between structural and physicochemical characteristics of these compounds (Gulyakevich et al., 2003).

• NMR Assignments of Related Compounds : Investigations into the nuclear magnetic resonance (NMR) properties of compounds like 12-oleanene-3,11-dione, which share structural similarities with this compound, have been conducted. These studies provide complete descriptions of 1H-NMR and 13C-NMR assignments, offering insights into the molecular structure and properties of these compounds (Hu et al., 2005).

Medicinal Chemistry and Biological Activity

• Synthesis of Oxygenated Derivatives for Drug Research : In the realm of medicinal chemistry, the synthesis of 19-oxygenated derivatives of compounds like 5-androstene-4,17-dione, which are structurally related to this compound, has been a topic of interest. These derivatives are potential metabolites of the aromatase inhibitor 5-androstene-4,17-dione and their synthesis provides a foundation for understanding their biological activities (Numazawa & Yamada, 1999).